Cas no 1805361-68-5 (Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate)
Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
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- Inchi: 1S/C10H7ClF2N2O2/c1-2-17-10(16)8-6(4-14)5(9(12)13)3-7(11)15-8/h3,9H,2H2,1H3
- InChI Key: DWLOEOZYNBNWFQ-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)F)=C(C#N)C(C(=O)OCC)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 332
- XLogP3: 2.7
- Topological Polar Surface Area: 63
Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029050870-1g |
Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate |
1805361-68-5 | 97% | 1g |
$1,460.20 | 2022-04-01 |
Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate
Research Brief on Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805361-68-5)
Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805361-68-5) is a specialized pyridine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel pharmaceuticals and agrochemicals, owing to its structural features that enable diverse chemical modifications.
In the pharmaceutical domain, this compound has been explored as a key building block for the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of the resulting drug candidates, making it a valuable moiety in drug design. Recent publications have demonstrated its utility in the synthesis of potent and selective inhibitors for specific tyrosine kinases, which are implicated in various oncogenic processes.
From an agrochemical perspective, Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate has been investigated for its role in the development of next-generation pesticides. The compound's structural attributes contribute to its efficacy as a precursor for herbicides and fungicides, with recent studies focusing on its incorporation into molecules that exhibit broad-spectrum activity against resistant strains of pests and pathogens. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of these agrochemicals to their target enzymes.
Recent synthetic methodologies have optimized the production of this compound, with a focus on improving yield and purity. Advances in catalytic processes, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient routes to its synthesis. These developments are critical for scaling up production to meet the growing demand in both pharmaceutical and agrochemical applications.
In conclusion, Ethyl 6-chloro-3-cyano-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1805361-68-5) represents a promising intermediate with broad applicability in drug discovery and agrochemical innovation. Ongoing research continues to uncover new avenues for its use, driven by its unique chemical properties and the evolving needs of these industries. Future studies are expected to further elucidate its potential, particularly in addressing challenges related to drug resistance and sustainable agriculture.
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